Cas no 69445-45-0 (1H-Benzimidazol-5-ol,1-phenyl-)

• Product Name: 1H-Benzimidazol-5-ol,1-phenyl-
• CAS No: 69445-45-0
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 500819
• PubChem ID: 667662
• Update Time: 2025-04-19

1H-Benzimidazol-5-ol,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-ol,1-phenyl-
• 1-PHENYL-5-HYDROXYBENZIMIDAZOLE
• 1-phenylbenzimidazol-5-ol
• 1-phenyl-1H-benzimidazol-5-ol
• 1-Phenyl-1H-benzoimidazol-5-ol
• 1-Phenylbenzimidazole deriv. 65
• 5-hydroxy-1-phenylbenzimidazole
• CHEMBL-80873
• 8J6DU66ARH
• UNII-8J6DU66ARH
• FT-0734974
• 1H-Benzimidazol-5-ol, 1-phenyl-
• CHEMBL80873
• PD179621
• 5-Substituted 1-Phenylbenzimidazole 5
• DTXSID70349872
• SCHEMBL4280861
• OQAPWZCMAFFBBL-UHFFFAOYSA-N
• BDBM3848
• 1-phenyl-1H-1,3-benzodiazol-5-ol
• 69445-45-0

• Inchi： 1S/C13H10N2O/c16-11-6-7-13-12(8-11)14-9-15(13)10-4-2-1-3-5-10/h1-9,16H
• InChI Key： OQAPWZCMAFFBBL-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)N=CN2C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.07900
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 430.7°C at 760 mmHg
• Flash Point: 214.3°C
• Refractive Index: 1.663
• PSA: 38.05000
• LogP: 2.73110